Cas no 87549-38-0 (Fenoldopam 7-Sulfate)

Fenoldopam 7-Sulfate is a synthetic benzazepine derivative and a selective dopamine D1 receptor agonist. It is primarily used as a vasodilator in clinical settings for the management of acute hypertension, particularly in perioperative or critical care scenarios. The compound's sulfate salt form enhances its solubility and stability, facilitating precise dosing in intravenous formulations. Fenoldopam 7-Sulfate exhibits rapid onset of action and short duration, allowing for controlled blood pressure reduction without significant reflex tachycardia. Its selective D1 receptor activation promotes renal artery dilation, improving renal perfusion—an advantage in patients with compromised kidney function. The compound's metabolite profile and predictable pharmacokinetics support its use in monitored medical environments.

Fenoldopam 7-Sulfate structure

Product Name:Fenoldopam 7-Sulfate

CAS No:87549-38-0

MF:C₁₆H₁₆ClNO₆S

MW:385.81934261322

CID:5730229

Update Time:2025-06-27

Fenoldopam 7-Sulfate Chemical and Physical Properties

Names and Identifiers

- Fenoldopam 7-Sulfate
- 1H-3-Benzazepine-7,8-diol, 6-chloro-2,3,4,5-tetrahydro-1-(4-hydroxyphenyl)-, 7-(hydrogen sulfate)
- Inchi： 1S/C16H16ClNO6S/c17-15-11-5-6-18-8-13(9-1-3-10(19)4-2-9)12(11)7-14(20)16(15)24-25(21,22)23/h1-4,7,13,18-20H,5-6,8H2,(H,21,22,23)
- InChI Key： ZPCLCNLBBOSQBE-UHFFFAOYSA-N
- SMILES： N1CCC2=C(Cl)C(OS(O)(=O)=O)=C(O)C=C2C(C2=CC=C(O)C=C2)C1

Experimental Properties

Density: 1.549±0.06 g/cm3(Predicted)
pka: -4.88±0.18(Predicted)

Fenoldopam 7-Sulfate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	F248815-1mg	Fenoldopam 7-Sulfate	87549-38-0	1mg	$155.00	2023-05-18
TRC	F248815-5mg	Fenoldopam 7-Sulfate	87549-38-0	5mg	$620.00	2023-05-18
TRC	F248815-10mg	Fenoldopam 7-Sulfate	87549-38-0	10mg	$1194.00	2023-05-18
TRC	F248815-100mg	Fenoldopam 7-Sulfate	87549-38-0	100mg	$ 9200.00	2023-09-07

Fenoldopam 7-Sulfate Related Literature

1. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
2. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig
3. Fe3O4 nanoclusters highly dispersed on a porous graphene support as an additive for improving the hydrogen storage properties of LiBH4†

Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
4. EWOD-driven droplet microfluidic device integrated with optoelectronic tweezers as an automated platform for cellular isolation and analysis†

Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
5. Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†

Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305

Related Categories

Additional information on Fenoldopam 7-Sulfate

Comprehensive Overview of Fenoldopam 7-Sulfate (CAS No. 87549-38-0): Mechanism, Applications, and Research Insights

Fenoldopam 7-Sulfate (CAS No. 87549-38-0) is a sulfated derivative of Fenoldopam, a selective dopamine receptor agonist with vasodilatory properties. This compound has garnered significant attention in pharmacological research due to its unique biochemical profile and potential therapeutic applications. The sulfate moiety enhances its solubility and bioavailability, making it a subject of interest for drug formulation studies. Researchers frequently explore Fenoldopam 7-Sulfate in the context of cardiovascular and renal therapies, aligning with current trends in precision medicine and targeted drug delivery systems.

The molecular structure of Fenoldopam 7-Sulfate (CAS No. 87549-38-0) features a benzazepine core, which is critical for its dopamine D1 receptor affinity. This specificity distinguishes it from non-selective agonists, reducing off-target effects—a key consideration in modern drug development. Recent studies highlight its role in modulating blood pressure and renal blood flow, addressing growing public health concerns like hypertension and acute kidney injury. Searches for "Fenoldopam sulfate mechanism" or "87549-38-0 solubility" reflect user interest in its pharmacokinetics, underscoring the need for clear scientific communication.

In pharmaceutical manufacturing, Fenoldopam 7-Sulfate is often discussed alongside excipient compatibility and stability testing—topics trending in AI-driven drug discovery forums. Its sulfate group improves thermal stability, a feature relevant to industrial-scale production. Analytical techniques such as HPLC and mass spectrometry are commonly employed to quantify this compound, as evidenced by frequent queries like "CAS 87549-38-0 analysis methods." These methodological details are crucial for quality control in Good Manufacturing Practice (GMP) environments.

Emerging applications of Fenoldopam 7-Sulfate include its investigation in nanocarrier systems for controlled drug release, a hotspot in biomedical engineering. The compound's compatibility with polymeric matrices makes it a candidate for smart drug delivery platforms, particularly in treating ischemic conditions. This aligns with Google Trends data showing increased searches for "targeted vasodilation therapies" and "sulfated drug metabolites." Such interdisciplinary relevance enhances its profile in both academic and industrial settings.

Regulatory perspectives on Fenoldopam 7-Sulfate (CAS No. 87549-38-0) emphasize its classification as a non-hazardous research chemical under standard conditions. Safety data sheets typically highlight its low ecotoxicity, addressing environmental concerns prevalent in pharmaceutical discourse. However, researchers are advised to consult REACH compliance guidelines, as regional regulations may vary—a point frequently raised in regulatory affairs seminars and patent filings.

Future research directions for Fenoldopam 7-Sulfate may explore its metabolite profiling using advanced LC-MS/MS platforms, responding to the demand for personalized medicine solutions. The compound's potential synergies with nitric oxide pathways also warrant investigation, given the rising prevalence of endothelial dysfunction disorders. These avenues position 87549-38-0 as a versatile scaffold for next-generation cardiovascular agents, bridging gaps between molecular pharmacology and clinical therapeutics.